Cas no 106181-24-2 (Benzenehexadecanoic acid, 4-iodo-)

• Product Name: Benzenehexadecanoic acid, 4-iodo-
• CAS No: 106181-24-2
• MF: C₂₂H₃₅IO₂
• MW: 458.41657948494
• CID: 1173426
• Update Time: 2024-07-25

Benzenehexadecanoic acid, 4-iodo- Chemical and Physical Properties

Names and Identifiers

• Benzenehexadecanoic acid, 4-iodo-

• Inchi： 1S/C22H35IO2/c23-21-18-16-20(17-19-21)14-12-10-8-6-4-2-1-3-5-7-9-11-13-15-22(24)25/h16-19H,1-15H2,(H,24,25)
• InChI Key： DXSPHXFZADBWQK-UHFFFAOYSA-N
• SMILES： C1(CCCCCCCCCCCCCCCC(O)=O)=CC=C(I)C=C1

Computed Properties

• Exact Mass: 229.93369

Experimental Properties

• Density: 1.238±0.06 g/cm3(Predicted)
• Melting Point: 85-90 °C(Solv: methanol (67-56-1))
• Boiling Point: 510.4±23.0 °C(Predicted)
• PSA: 36.68
• pka: 4.78±0.10(Predicted)